Cas no 877660-90-7 ((-)-8,9-dihydro-CBD)

• Product Name: (-)-8,9-dihydro-CBD
• CAS No: 877660-90-7
• MF: C₂₁H₃₂O₂
• MW: 316.477586746216
• CID: 1995713
• PubChem ID: 11716677
• Update Time: 2025-06-09

(-)-8,9-dihydro-CBD Chemical and Physical Properties

Names and Identifiers

• (-)-8,9-dihydro-CBD
• 8,9-dihydro-cannabidiol
• 8,9-dihydrocannabidiol
• cannabidiol
• dihydrocannabidiol
• 1,3-Benzenediol, 2-[(1S,6S)-3-methyl-6-(1-methylethyl)-2-cyclohexen-1-yl]-5-pentyl-
• K2X8KX5UDK
• Q66311060
• 2-((1S,6S)-3-Methyl-6-(1-methylethyl)-2-cyclohexen-1-yl)-5-pentyl-1,3-benzenediol
• PDSP2_000228
• (1'S,2'S)-2'-isopropyl-5'-methyl-4-pentyl-1',2',3',4'-tetrahydro-[1,1'-biphenyl]-2,6-diol
• 877660-90-7
• SCHEMBL13626352
• DTXSID501132586
• PD167687
• 2-[(1S,6S)-3-methyl-6-propan-2-ylcyclohex-2-en-1-yl]-5-pentylbenzene-1,3-diol
• Antiviral agent 46
• CHEMBL5431714
• BDBM50620606
• HY-161070

• Inchi： 1S/C21H32O2/c1-5-6-7-8-16-12-19(22)21(20(23)13-16)18-11-15(4)9-10-17(18)14(2)3/h11-14,17-18,22-23H,5-10H2,1-4H3/t17-,18+/m0/s1
• InChI Key： PCXRACLQFPRCBB-ZWKOTPCHSA-N
• SMILES： OC1C=C(CCCCC)C=C(C=1[C@@H]1C=C(C)CC[C@H]1C(C)C)O

Computed Properties

• Exact Mass: 316.240230259g/mol
• Monoisotopic Mass: 316.240230259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on (-)-8,9-dihydro-CBD

Exploring (-)-8,9-dihydro-CBD (CAS No. 877660-90-7): A Comprehensive Guide to Its Properties and Applications

In recent years, the scientific and wellness communities have shown growing interest in cannabinoid derivatives, particularly (-)-8,9-dihydro-CBD (CAS No. 877660-90-7). This compound, a hydrogenated analog of cannabidiol (CBD), has garnered attention for its potential therapeutic benefits and unique chemical properties. Unlike traditional CBD, (-)-8,9-dihydro-CBD features a saturated double bond in its structure, which may influence its bioavailability and interaction with the endocannabinoid system. Researchers are increasingly exploring its applications in areas such as stress relief, sleep support, and inflammation management.

The molecular formula of (-)-8,9-dihydro-CBD (CAS No. 877660-90-7) is C₂₁H₃₂O₂, with a molar mass of 316.48 g/mol. Its structural modification—specifically the reduction of the 8,9-double bond in CBD—results in altered physicochemical properties, including enhanced stability and solubility. These characteristics make it a promising candidate for pharmaceutical formulations and nutraceutical products. Current studies suggest that (-)-8,9-dihydro-CBD may exhibit a milder psychotropic profile compared to other cannabinoids, aligning with the demand for non-intoxicating wellness solutions.

One of the most frequently asked questions about (-)-8,9-dihydro-CBD (CAS No. 877660-90-7) is whether it shares the same legal status as CBD. While regulations vary by region, this compound is often classified as a novel cannabinoid, subject to evolving legislation. Consumers and manufacturers alike are advised to stay informed about local guidelines. Additionally, the compound's potential synergy with other cannabinoids, known as the "entourage effect," is a hot topic in research circles. Preliminary findings indicate that (-)-8,9-dihydro-CBD may enhance the efficacy of full-spectrum hemp extracts.

From a commercial perspective, (-)-8,9-dihydro-CBD (CAS No. 877660-90-7) is gaining traction in the beauty and skincare industry. Its purported anti-inflammatory and antioxidant properties make it an attractive ingredient for serums, creams, and topical treatments. Brands are leveraging these benefits to cater to consumers seeking natural alternatives for skin health. Furthermore, the compound's stability under heat and light makes it suitable for inclusion in a wide range of product formulations, from tinctures to edibles.

As interest in (-)-8,9-dihydro-CBD (CAS No. 877660-90-7) continues to rise, so does the need for rigorous clinical trials to validate its safety and efficacy. While anecdotal reports highlight its potential for managing discomfort and promoting relaxation, scientific evidence remains limited. Researchers emphasize the importance of standardized dosing and quality control to ensure consistent results. For now, this cannabinoid derivative represents an exciting frontier in the intersection of chemistry, biology, and holistic health.

In conclusion, (-)-8,9-dihydro-CBD (CAS No. 877660-90-7) stands out as a versatile compound with broad applicability across multiple industries. Its unique chemical profile, combined with growing consumer demand for innovative wellness solutions, positions it as a key player in the future of cannabinoid research. Whether you're a scientist, entrepreneur, or health enthusiast, understanding this compound's potential is essential for staying ahead in a rapidly evolving market.